Cas no 29237-14-7 ([1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 4,4',5,5'-tetramethoxy-)

• Product Name: [1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 4,4',5,5'-tetramethoxy-
• CAS No: 29237-14-7
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 1440648
• PubChem ID: 372289
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 4,4',5,5'-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 4,4',5,5'-tetramethoxy-
• 2-(2-formyl-4,5-dimethoxyphenyl)-4,5-dimethoxybenzaldehyde
• 4,4',5,5'-Tetramethoxy[1,1'-biphenyl]-2,2'-dicarbaldehyde
• NSC-647347
• 29237-14-7
• NCI60_016410
• 2-(2-formyl-4,5-dimethoxy-phenyl)-4,5-dimethoxy-benzaldehyde
• DTXSID00327345
• CHEMBL2002752
• NSC647347

• Inchi： 1S/C18H18O6/c1-21-15-5-11(9-19)13(7-17(15)23-3)14-8-18(24-4)16(22-2)6-12(14)10-20/h5-10H,1-4H3
• InChI Key： LCUJDGQKKNLFOJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=O)=C(C=1)C1C=C(C(=CC=1C=O)OC)OC)OC

Computed Properties

• Exact Mass: 330.11034
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06